2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride

• IUPAC Name: 2-[[2-[(2-fluorophenyl)methoxy]phenyl]methylamino]ethanol;hydrochloride
• InChI: InChI=1S/C16H18FNO2.ClH/c17-15-7-3-1-6-14(15)12-20-16-8-4-2-5-13(16)11-18-9-10-19;/h1-8,18-19H,9-12H2;1H
• InChI Key: KOGZPOGUTFQATC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCCO)OCC2=CC=CC=C2F.Cl
• Molecular Formula: C16H19ClFNO2
• Molecular Weight: 311.78 g/mol

Description

2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride, also known as FBEA, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. FBEA belongs to the class of compounds known as beta-adrenergic agonists, which are known to stimulate the beta-adrenergic receptors in the body.

Mechanism of Action

2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride exerts its effects by stimulating the beta-adrenergic receptors in the body. This leads to the activation of several downstream signaling pathways, including the cAMP-PKA pathway. The activation of these pathways leads to an increase in intracellular calcium, which results in the positive inotropic effect on the heart and the bronchodilatory effects on the lungs.
Biochemical and Physiological Effects
2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has several biochemical and physiological effects. It has been shown to increase the contractility of cardiac myocytes, which results in an increase in cardiac output. 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has also been shown to relax the smooth muscles in the airways, which results in an increase in airflow. Additionally, 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has been shown to increase protein synthesis in skeletal muscle, which results in an increase in muscle mass.

Advantages and Limitations for Lab Experiments

2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has been extensively studied, which makes it a well-characterized compound. However, 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride also has some limitations for lab experiments. It has a relatively short half-life, which makes it difficult to study its long-term effects. Additionally, 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has been shown to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride. One potential direction is the development of more selective beta-adrenergic agonists that target specific beta-adrenergic receptors. This could lead to the development of more effective and safer treatments for heart failure, asthma, and muscle wasting disorders. Another potential direction is the study of the long-term effects of 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride on the heart, lungs, and skeletal muscle. This could provide insight into the potential risks and benefits of using 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride as a therapeutic agent.

Scientific Research Applications

2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have a positive inotropic effect on the heart, which makes it a potential treatment for heart failure. 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has also been shown to have bronchodilatory effects, which makes it a potential treatment for asthma. Additionally, 2-({2-[(2-fluorobenzyl)oxy]benzyl}amino)ethanol hydrochloride has been shown to have anabolic effects on skeletal muscle, which makes it a potential treatment for muscle wasting disorders.